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Abstract
Streptomycin, an aminoglycoside antibiotic, is a cornerstone of in vitro research, primarily

utilized to prevent bacterial contamination in cell cultures and for selection in molecular cloning

experiments.[1][2][3] Accurate and consistent preparation of streptomycin stock solutions is

critical to ensure experimental reproducibility and efficacy. This document provides a detailed

protocol for the preparation, sterilization, and storage of streptomycin stock solutions.

Additionally, it summarizes key quantitative data and provides visual guides to the experimental

workflow and the antibiotic's mechanism of action. This guide is intended for researchers,

scientists, and drug development professionals.

Introduction
Streptomycin acts by inhibiting protein synthesis in prokaryotes.[4][5] It specifically binds to the

16S rRNA of the 30S ribosomal subunit, which interferes with the binding of formyl-methionyl-

tRNA.[4][5][6] This action leads to misreading of the mRNA codon and ultimately inhibits protein

synthesis, resulting in bacterial cell death.[5][7][6][8] Due to its potent antibacterial properties

against both Gram-positive and Gram-negative bacteria, it is a common component of cell

culture media and selection protocols.[3][5] Streptomycin sulfate is the salt form typically used

in laboratory settings due to its high solubility in water.[9][10][11]
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Data Summary
Quantitative data for the preparation and use of streptomycin stock solutions are summarized

in the tables below for easy reference and comparison.

Table 1: Preparation of Streptomycin Stock Solutions

Stock Concentration
Amount of Streptomycin
Sulfate

Volume of Solvent (Water)

10 mg/mL 100 mg 10 mL

20-25 mg/mL 200-250 mg 10 mL

50 mg/mL 500 mg 10 mL[4]

100 mg/mL 1 g 10 mL[12]

Table 2: Storage and Stability of Streptomycin Solutions

Storage Temperature Stability Duration Reference

2-8°C Up to 1 month [2]

-20°C Up to 1 year [12][13]

37°C 3 days [2]

Table 3: Recommended Working Concentrations
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Application Working Concentration Reference

Cell Culture (General) 100 mg/L (100 µg/mL) [2][14]

Cell Culture (Primary) 50-100 µg/mL [15]

Embryo Culture 50 mg/L (50 µg/mL) [2][14]

Molecular Biology (Stringent

Plasmids)
10 µg/mL [1]

Molecular Biology (Relaxed

Plasmids)
50 µg/mL [1]

Molecular Biology (General) 25-50 µg/mL [2][14]

Experimental Protocol
This protocol describes the preparation of a 10 mL stock solution of 50 mg/mL streptomycin

using streptomycin sulfate.

Materials:

Streptomycin Sulfate powder (CAS 3810-74-0)

Sterile, deionized, or Milli-Q water

Sterile 15 mL conical tube or volumetric flask

Analytical balance and weigh paper/boat

Sterile 0.22 µm syringe filter

Sterile syringe (10-20 mL)

Sterile microcentrifuge tubes or cryovials for aliquoting

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:
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Preparation: In a sterile environment (e.g., a laminar flow hood), weigh out 500 mg of

streptomycin sulfate powder.[4]

Dissolution: Transfer the powder to a sterile 15 mL conical tube. Add approximately 9 mL of

sterile water to the tube.[4]

Mixing: Vortex or invert the tube until the streptomycin sulfate is completely dissolved.

Volume Adjustment: Adjust the final volume to 10 mL with sterile water.[4]

Sterilization: Draw the solution into a sterile syringe. Attach a sterile 0.22 µm syringe filter to

the syringe.[1][3][12] Filter-sterilize the solution into a new sterile container.

Aliquoting and Storage: Dispense the sterile stock solution into smaller, single-use aliquots

(e.g., 1 mL) in sterile microcentrifuge tubes or cryovials.[4] Store the aliquots at -20°C for

long-term use.[2][4]

Visualizations
Diagram 1: Experimental Workflow
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Caption: Workflow for preparing a sterile streptomycin stock solution.
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Diagram 2: Mechanism of Action of Streptomycin
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Caption: Streptomycin's mechanism of inhibiting bacterial protein synthesis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.ibisci.com/products/streptomycin-sulfate
https://www.sigmaaldrich.com/HK/zh/product/sigma/s9137
https://www.sigmaaldrich.com/HK/zh/product/sigma/s9137
https://www.himedialabs.com/media/TD/TC035.pdf
https://www.laboratorynotes.com/preparation-of-stock-solution-of-streptomycin-50-mg-ml/
https://en.wikipedia.org/wiki/Streptomycin
https://synapse.patsnap.com/article/what-is-the-mechanism-of-streptomycin-sulfate
https://www.walshmedicalmedia.com/open-access/an-overview-on-streptomycin-its-mechanism-and-clinical-applications.pdf
https://www.chemicalbook.com/article/mechanism-of-action-of-streptomycin.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4290144.htm
https://cameochemicals.noaa.gov/chemical/21035
https://cameochemicals.noaa.gov/chemical/21035
https://pubchem.ncbi.nlm.nih.gov/compound/Streptomycin-Sulfate
https://pubchem.ncbi.nlm.nih.gov/compound/Streptomycin-Sulfate
https://www.novoprolabs.com/tools/buffer-preparations-and-recipes/streptomycin-stock-solution
https://www.goldbio.com/blogs/articles/5-tips-make-research-antibiotics-last-longer
https://toku-e.com/streptomycin-sulfate/
https://www.atcc.org/products/30-2300
https://www.benchchem.com/product/b3060918#how-to-prepare-a-stock-solution-of-streptomycin-for-lab-use
https://www.benchchem.com/product/b3060918#how-to-prepare-a-stock-solution-of-streptomycin-for-lab-use
https://www.benchchem.com/product/b3060918#how-to-prepare-a-stock-solution-of-streptomycin-for-lab-use
https://www.benchchem.com/product/b3060918#how-to-prepare-a-stock-solution-of-streptomycin-for-lab-use
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3060918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b3060918?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3060918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

